molecular formula C6H4Br2N2O2 B1321608 3-Amino-2,6-dibromoisonicotinic acid CAS No. 52834-10-3

3-Amino-2,6-dibromoisonicotinic acid

Cat. No. B1321608
CAS RN: 52834-10-3
M. Wt: 295.92 g/mol
InChI Key: SKMKIUXCDAUFPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-2,6-dibromoisonicotinic acid (3-ADBINA) is a small organic molecule containing a carboxylic acid group, an amine group, and two bromine atoms. It is a member of the isonicotinic acid family, which includes the widely used drug isoniazid. 3-ADBINA is of particular interest due to its unique chemical structure, which allows it to be used in a variety of applications, from laboratory experiments to medical research.

Scientific Research Applications

Alzheimer's Disease Research

3-Amino-1-propanesulfonic acid (a compound related to 3-Amino-2,6-dibromoisonicotinic acid) binds to amyloid β, a protein known for aggregating and leading to amyloid plaque deposition in the brain, characteristic of Alzheimer's Disease. A study investigated the safety, tolerability, and pharmacokinetic/pharmacodynamic effect of 3APS in patients with mild-to-moderate Alzheimer's Disease, showing that it could reduce CSF Aβ42 levels, indicating potential for disease-modifying treatment (Aisen et al., 2006).

Diabetes and Insulin Resistance

3-Hydroxyisobutyric acid, a metabolite of branched-chain amino acids, was identified as a secreted mediator of endothelial cell fatty acid transport and insulin resistance. It was found that increased plasma levels of 3-HIB are associated with future risk of Type 2 Diabetes and may be important for the regulation of metabolic flexibility in heart and muscles (Mardinoğlu et al., 2017).

Amino Acid Metabolism and Cognitive Function

A study on the intake of seven essential amino acids (including leucine, phenylalanine, and others) suggested that ingestion led to improved attention, cognitive flexibility, and psychosocial functioning in middle-aged and older adults. This finding indicates the potential role of amino acid supplementation in preventing cognitive decline (Suzuki et al., 2020).

3-Phosphoglycerate Dehydrogenase Deficiency

Treatment of 3-phosphoglycerate dehydrogenase deficiency with amino acids showed a major reduction in seizure frequency and was well tolerated, indicating that early diagnosis and treatment with amino acids could lead to a favorable outcome (de Koning et al., 2002).

Hepatic Encephalopathy

In the context of fulminant hepatic failure, amino acid concentrations, especially those involved in neurotransmitter metabolism, were significantly increased in blood. However, there was no correlation between plasma amino acid concentrations and changes in the grade of hepatic coma, suggesting a complex relationship between amino acids and hepatic encephalopathy (Record et al., 1976).

Safety and Hazards

The safety data sheet for 3-Amino-2,6-dibromoisonicotinic acid indicates that it has some hazards associated with it. It is classified as having acute toxicity when ingested (Category 4, H302) and can cause skin corrosion or irritation (Category 2, H315) .

properties

IUPAC Name

3-amino-2,6-dibromopyridine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4Br2N2O2/c7-3-1-2(6(11)12)4(9)5(8)10-3/h1H,9H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKMKIUXCDAUFPE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=C(N=C1Br)Br)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4Br2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50615663
Record name 3-Amino-2,6-dibromopyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50615663
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

295.92 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

52834-10-3
Record name 3-Amino-2,6-dibromo-4-pyridinecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=52834-10-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Amino-2,6-dibromopyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50615663
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.